Cas no 289039-81-2 (2-fluoro-4-(propan-2-yloxy)benzoic acid)

2-fluoro-4-(propan-2-yloxy)benzoic acid Properties

Names and Identifiers

• 2-Fluoro-4-isopropoxybenzoic acid
• 2-FLUORO-4-ISO-PROPYLOXYBENZOIC ACID
• 2-fluoro-4-propan-2-yloxybenzoic acid
• Benzoic acid,2-fluoro-4-(1-methylethoxy)-
• 2-fluoro-4-(methylethoxy)benzoic acid
• PC8854
• 2-fluoro-4-(propan-2-yloxy)benzoic acid
• 2-Fluoro-4-isopropyloxybenzoic acid
• 2-Fluoro-4-isopropoxybenzoicacid
• 289039-81-2
• DTXSID10379077
• FT-0691676
• SCHEMBL2590126
• 2-fluoro-4-isopropoxy-benzoic acid
• A856698
• AKOS006229378
• Benzoic acid, 2-fluoro-4-(1-methylethoxy)-
• MFCD00142916
• CS-0195264
• 2-FLUORO-4-ISO-PROPYLOXYBENZOICACID
• LFYMPARUPZDGHJ-UHFFFAOYSA-N
• BS-22219
• A1-09186
• +Expand

• MDL： MFCD00142916
• InChIKey： LFYMPARUPZDGHJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11FO3/c1-6(2)14-7-3-4-8(10(12)13)9(11)5-7/h3-6H,1-2H3,(H,12,13)
• SMILES： CC(C)OC1=CC(=C(C=C1)C(=O)O)F

Computed Properties

• Exact Mass: 198.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.06922237g/mol
• Heavy Atom Count: 14
• Complexity: 206
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 2.31110
• PSA: 46.53000
• Refractive Index: 1.511
• Boiling Point: 281.1±20.0 ºC (760 Torr),
• Melting Point: Not available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 123.8±21.8 ºC,
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• Density: 1.211±0.06 g/cm3 (20 ºC 760 Torr),

2-fluoro-4-(propan-2-yloxy)benzoic acid Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning

2-fluoro-4-(propan-2-yloxy)benzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%